The Discovery and Development of Potent and Selective IGF2BP1 Inhibitors: A Technical Guide
The Discovery and Development of Potent and Selective IGF2BP1 Inhibitors: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Insulin-like growth factor 2 mRNA-binding protein 1 (IGF2BP1) has emerged as a critical post-transcriptional regulator of oncogenic gene expression, making it a compelling target for cancer therapy. Its overexpression in numerous cancers correlates with poor prognosis and resistance to conventional treatments. This technical guide provides an in-depth overview of the discovery and development of a promising class of small-molecule inhibitors of IGF2BP1, originating from the lead compound 7773 and culminating in the optimized, potent, and selective inhibitor, AVJ16 . We will detail the experimental methodologies, present key quantitative data, and visualize the underlying biological pathways and developmental workflows. A distinct IGF2BP1 inhibitor, Igf2BP1-IN-1 , a derivative of Cucurbitacin B, is also discussed.
Introduction to IGF2BP1 as a Therapeutic Target
IGF2BP1 is an RNA-binding protein that recognizes and binds to specific mRNA transcripts, thereby controlling their stability, localization, and translation.[1] Key targets of IGF2BP1 include the mRNAs of potent oncogenes such as KRAS and c-MYC.[2][3] By stabilizing these transcripts, IGF2BP1 promotes uncontrolled cell proliferation, migration, and survival.[1] The expression of IGF2BP1 is typically high during embryonic development and significantly downregulated in most adult tissues. However, its re-expression in cancer cells presents a therapeutic window for selective intervention with minimal on-target toxicity in healthy tissues.[4]
Discovery of the Lead Compound: 7773
The initial breakthrough in the discovery of a small-molecule inhibitor of IGF2BP1 came from a high-throughput screening (HTS) campaign.
High-Throughput Screening
A fluorescence polarization (FP)-based assay was developed to screen a library of over 27,000 small molecules for their ability to disrupt the interaction between IGF2BP1 and a fluorescently labeled RNA fragment of its target, Kras.[2] The most promising candidate from this screen was designated as compound 7773 .[2]
Experimental Protocol: Fluorescence Polarization (FP) Assay
The FP-based HTS was performed in a 1536-well format. The fundamental principle of this assay is that a small, fluorescently labeled RNA molecule tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to a larger protein like IGF2BP1, the tumbling rate of the complex slows down, leading to an increase in fluorescence polarization. A successful inhibitor will displace the labeled RNA from the protein, causing a decrease in polarization.
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Reagents:
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Recombinant human IGF2BP1 protein.
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A 5'-fluorescein-labeled RNA probe corresponding to a specific binding site within the Kras mRNA.
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Assay buffer: Specific composition tailored for protein stability and binding, typically containing HEPES, salts (e.g., KCl, MgCl2), and a non-ionic detergent (e.g., Tween-20) to prevent non-specific binding.
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Small molecule compound library.
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Procedure:
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Dispense a solution of the fluorescently labeled Kras RNA probe and recombinant IGF2BP1 protein into the wells of a microplate.
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Add the small molecule compounds from the library to the wells.
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Incubate the plate to allow the binding reaction to reach equilibrium.
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Measure the fluorescence polarization of each well using a plate reader equipped with polarizing filters.
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Compounds that cause a significant decrease in fluorescence polarization are identified as potential inhibitors.
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Lead Optimization: The Emergence of AVJ16
Following the identification of 7773 , a structure-activity relationship (SAR) study was initiated to improve its potency and selectivity. This involved the synthesis and evaluation of 27 structural analogs of 7773 .[5] This effort led to the development of AVJ16 , a derivative that demonstrated significantly enhanced inhibitory activity.[5]
Chemical Structures
| Compound 7773 | Compound AVJ16 |
| (4-((1H-tetrazol-1-yl)methyl)phenyl)(3-(benzo[d][5][6]dioxol-5-ylamino)piperidin-1-yl)methanone | (4-(Benzo[d][5][6]dioxol-5-yl)piperazin-1-yl)(4-((3-(hydroxymethyl)-1H-indol-1-yl)methyl)phenyl)methanone[4] |
Quantitative Assessment of Inhibitor Potency and Binding
The potency and binding affinity of the lead compound and its optimized analog were quantified using a variety of in vitro and cell-based assays.
Data Presentation
| Compound | Assay | Target(s) | IC50 | Kd | Reference(s) |
| 7773 | Fluorescence Polarization | IGF2BP1 - Kras RNA | 30.45 µM | [2] | |
| Microscale Thermophoresis | IGF2BP1 | 17 µM | [5] | ||
| Microscale Thermophoresis | IGF2BP1 (RRM12 di-domain) | 1.5 µM | [2] | ||
| Microscale Thermophoresis | IGF2BP1 (KH34 di-domain) | 7.2 µM | [2] | ||
| Wound Healing Assay | H1299 cells | 10 µM | [5] | ||
| AVJ16 | Wound Healing Assay | H1299 cells | 0.7 µM | [4][5] | |
| Microscale Thermophoresis | IGF2BP1 | 1.4 µM | [4][5][6] | ||
| Igf2BP1-IN-1 | IGF2BP1 | 2.88 nM | |||
| Cell Proliferation | A549 cells | 9 nM | |||
| Cell Proliferation | HCT116 cells | 34 nM |
Experimental Protocol: Microscale Thermophoresis (MST)
MST is a powerful technique for quantifying biomolecular interactions in solution. It measures the directed movement of molecules along a microscopic temperature gradient, which is influenced by changes in size, charge, and hydration shell upon binding.
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Reagents:
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Fluorescently labeled IGF2BP1 protein (e.g., using an amine-reactive dye).
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Unlabeled inhibitor compound (7773 or AVJ16 ).
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Assay buffer (similar to the FP assay buffer, with the addition of a detergent like Tween-20 to prevent sticking to capillaries).
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Procedure:
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Prepare a serial dilution of the inhibitor compound.
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Mix each concentration of the inhibitor with a constant concentration of the fluorescently labeled IGF2BP1 protein.
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Load the samples into glass capillaries.
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Place the capillaries in the MST instrument.
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An infrared laser creates a microscopic temperature gradient within the capillary, and the movement of the fluorescently labeled protein is monitored.
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The change in thermophoresis is plotted against the inhibitor concentration, and the dissociation constant (Kd) is determined by fitting the data to a binding curve.
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Mechanism of Action and Downstream Effects
Both 7773 and AVJ16 function by directly binding to IGF2BP1 and inhibiting its interaction with target mRNAs.[2][7] This interaction primarily occurs at a hydrophobic surface at the boundary of the KH3 and KH4 domains of IGF2BP1.[2][7] By disrupting the IGF2BP1-mRNA complex, these inhibitors lead to the destabilization and subsequent degradation of oncogenic transcripts.
Signaling Pathway
The inhibition of IGF2BP1 by these small molecules has a cascading effect on downstream signaling pathways that are crucial for cancer cell survival and proliferation. The primary consequence is the downregulation of key oncoproteins.
References
- 1. IGF2BP1, a Conserved Regulator of RNA Turnover in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Small molecule inhibitor of Igf2bp1 represses Kras and a pro-oncogenic phenotype in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Control of c-myc mRNA stability by IGF2BP1-associated cytoplasmic RNPs - PMC [pmc.ncbi.nlm.nih.gov]
- 4. AVJ16 | IGF2BP1 inhibitor | Probechem Biochemicals [probechem.com]
- 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
- 6. medchemexpress.com [medchemexpress.com]
- 7. biorxiv.org [biorxiv.org]
